Cas no 1038731-60-0 (4-Butoxy-3,5-dimethylbenzoic acid)

• Product Name: 4-Butoxy-3,5-dimethylbenzoic acid
• CAS No: 1038731-60-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5074279
• PubChem ID: 21105475
• Update Time: 2025-10-28

4-Butoxy-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-3,5-dimethylbenzoic acid
• 4-butoxy-3,5-dimethyl benzoic acid
• 4-Butoxy-3,5-dimethylbenzoic acid

• Inchi： 1S/C13H18O3/c1-4-5-6-16-12-9(2)7-11(13(14)15)8-10(12)3/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： DVMCYTSVIPLKGB-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C(=O)O)=CC=1C)CCCC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Butoxy-3,5-dimethylbenzoic acid

Introduction to 4-Butoxy-3,5-dimethylbenzoic acid (CAS No. 1038731-60-0)

4-Butoxy-3,5-dimethylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1038731-60-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its butoxy and dimethyl substituents on a benzoic acid backbone, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and fine chemicals.

The structural configuration of 4-butoxy-3,5-dimethylbenzoic acid imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design and formulation. The presence of the butoxy group enhances lipophilicity, while the dimethyl groups contribute to steric hindrance, influencing both reactivity and interactions with biological targets. These attributes have positioned this compound as a promising intermediate in synthetic chemistry, facilitating the construction of more complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has seen a surge in interest for structurally diverse benzoic acid derivatives due to their potential in modulating various biological pathways. 4-Butoxy-3,5-dimethylbenzoic acid has been explored in several preclinical studies for its pharmacological profile. Notably, research indicates that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for addressing chronic inflammatory disorders and oxidative stress-related conditions. The benzoic acid core is well-documented for its role in drug metabolism and bioavailability enhancement, further solidifying the compound’s relevance in medicinal chemistry.

One of the most compelling aspects of 4-butoxy-3,5-dimethylbenzoic acid is its versatility as a synthetic building block. Chemists have leveraged its scaffold to develop novel analogs with enhanced efficacy and reduced side effects. For instance, modifications at the hydroxyl or carboxyl positions can yield derivatives with improved binding affinity to specific enzymes or receptors. This flexibility underscores the compound’s importance in drug discovery pipelines, where rapid iteration and structural optimization are essential.

The synthesis of 4-butoxy-3,5-dimethylbenzoic acid typically involves multi-step organic reactions, often starting from commercially available precursors such as methyl benzoate or dimethylated aromatic compounds. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity levels. These techniques not only enhance efficiency but also minimize environmental impact, aligning with contemporary green chemistry principles.

From an industrial perspective, the demand for high-purity 4-butoxy-3,5-dimethylbenzoic acid has driven innovations in manufacturing processes. Continuous flow chemistry and automated purification systems have enabled scalable production while maintaining stringent quality control standards. Such advancements are crucial for meeting the needs of pharmaceutical companies that rely on consistent quality for clinical trials and commercialization.

The pharmacokinetic behavior of 4-butoxy-3,5-dimethylbenzoic acid has been a focal point of investigation. Studies suggest that the butoxy group influences absorption and distribution by modulating lipid solubility, while metabolic pathways involving cytochrome P450 enzymes play a role in its degradation. Understanding these processes is vital for optimizing dosing regimens and predicting potential drug-drug interactions. Computational modeling has further complemented experimental data by providing insights into molecular interactions at an atomic level.

In addition to its pharmaceutical applications, 4-butoxy-3,5-dimethylbenzoic acid finds utility in agrochemical research. Derivatives of this compound have been explored as intermediates for herbicides and fungicides due to their ability to disrupt metabolic pathways in pests while exhibiting low toxicity to non-target organisms. This dual functionality makes it an attractive candidate for developing environmentally sustainable agricultural solutions.

The future direction of research on 4-butoxy-3,5-dimethylbenzoic acid is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically varying substituents and exploring different functional groups, scientists aim to uncover new mechanisms of action relevant to neurodegenerative diseases, cancer therapeutics, and infectious diseases. Collaborative efforts between academia and industry are expected to accelerate these endeavors by combining expertise in synthetic chemistry with cutting-edge biotechnological tools.

The regulatory landscape also plays a significant role in shaping the development trajectory of compounds like 4-butoxy-3,5-dimethylbenzoic acid. Compliance with Good Manufacturing Practices (GMP) ensures that raw materials meet predefined specifications before entering clinical trials or reaching market distribution. Regulatory agencies continue to refine guidelines for novel chemical entities (NCEs), emphasizing safety data generation through comprehensive toxicological assessments before approval.

Finally, the economic viability of producing 4-butoxy-3,5-dimethylbenzoic acid on an industrial scale cannot be overstated. Cost-effective synthesis routes must balance scalability with cost-efficiency to ensure affordability without compromising quality standards required by healthcare providers worldwide. Innovations such as biocatalysis—where enzymes are used instead of traditional chemical reagents—offer promising alternatives that could reduce production costs significantly while adhering to sustainable practices.